Cas no 2703774-01-8 (4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid)

• Product Name: 4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid
• CAS No: 2703774-01-8
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 5614545
• PubChem ID: 165946808
• Update Time: 2025-05-25

4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid
• EN300-33342141
• 2703774-01-8
• 4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid

• Inchi： 1S/C15H18N2O4/c1-15(2,3)10-5-4-9(13(19)20)8-11(10)17-7-6-12(18)16-14(17)21/h4-5,8H,6-7H2,1-3H3,(H,19,20)(H,16,18,21)
• InChI Key： YPAWPKQUNMUYMJ-UHFFFAOYSA-N
• SMILES： O=C1NC(CCN1C1C=C(C(=O)O)C=CC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 290.12665706g/mol
• Monoisotopic Mass: 290.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.7Ų

Additional information on 4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid

4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid

The compound 4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid (CAS No: 2703774-01-8) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a 1,3-diazine ring system and a tert-butyl substituent. The molecule's complexity and functional groups make it a valuable component in the synthesis of advanced materials and bioactive compounds.

Recent studies have highlighted the potential of 4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid in drug discovery. Researchers have explored its role as a precursor for developing bioactive molecules with anti-inflammatory and antioxidant properties. The tert-butyl group contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes and interact with cellular targets.

In addition to its pharmacological applications, this compound has been utilized in the synthesis of advanced polymers and hybrid materials. Its diazine ring system provides a platform for creating conjugated systems with unique electronic properties. Recent advancements in nanotechnology have leveraged this compound to develop novel materials for energy storage applications.

The synthesis of 4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid involves multi-step organic reactions, including Friedel-Crafts alkylation and cyclization processes. These reactions require precise control over reaction conditions to ensure high yields and purity of the final product. The compound's stability and reactivity make it an ideal candidate for further functionalization in various chemical transformations.

From an environmental perspective, researchers have investigated the biodegradation pathways of 4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid to assess its environmental impact. Studies suggest that the molecule undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in natural ecosystems.

In conclusion, 4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yli benzoic acid (CAS No: 2703774 01 8) is a versatile compound with wide-ranging applications in pharmaceuticals and materials science. Its unique structure and functional groups make it a valuable tool for advancing modern chemistry research.